Cas no 899760-14-6 (2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-methyl-N-phenylacetamide)

• Product Name: 2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-methyl-N-phenylacetamide
• CAS No: 899760-14-6
• MF: C₂₇H₂₃N₃O₃S
• MW: 469.55482506752
• CID: 6010499
• PubChem ID: 6624761
• Update Time: 2025-05-21

2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-methyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-methyl-N-phenylacetamide
• 2-[(9-methoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]-N-methyl-N-phenylacetamide
• F1608-0004
• ChemDiv3_014615
• 899760-14-6
• AKOS001837165
• 2-((9-methoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-methyl-N-phenylacetamide
• HMS1514I07
• IDI1_030413
• 2-({9-METHOXY-2-PHENYL-5H-CHROMENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)-N-METHYL-N-PHENYLACETAMIDE

• Inchi： 1S/C27H23N3O3S/c1-30(20-13-7-4-8-14-20)23(31)17-34-27-21-16-19-12-9-15-22(32-2)24(19)33-26(21)28-25(29-27)18-10-5-3-6-11-18/h3-15H,16-17H2,1-2H3
• InChI Key： KZFJKHYCMJFSDE-UHFFFAOYSA-N
• SMILES： C(N(C)C1=CC=CC=C1)(=O)CSC1N=C(C2=CC=CC=C2)N=C2OC3=C(C=CC=C3OC)CC2=1

Computed Properties

• Exact Mass: 469.14601278g/mol
• Monoisotopic Mass: 469.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 89.8Ų

Additional information on 2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-methyl-N-phenylacetamide

Comprehensive Overview of 2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-methyl-N-phenylacetamide (CAS No. 899760-14-6)

2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-methyl-N-phenylacetamide (CAS No. 899760-14-6) is a specialized organic compound with a unique molecular structure that combines chromene, pyrimidine, and phenylacetamide moieties. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug development and advanced material synthesis. The presence of the methoxy group and sulfanyl linkage in its structure enhances its reactivity and binding properties, making it a valuable intermediate in synthetic chemistry.

One of the most intriguing aspects of 2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-methyl-N-phenylacetamide is its potential role in the development of novel therapeutic agents. Researchers have explored its derivatives for their biological activities, including anti-inflammatory and anticancer properties. The compound's chromeno[2,3-d]pyrimidine core is particularly noteworthy, as it resembles the structure of several FDA-approved drugs, suggesting its utility in medicinal chemistry. Recent studies have also investigated its use in targeting specific enzymes or receptors, which could lead to breakthroughs in personalized medicine.

In addition to its pharmaceutical applications, 2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-methyl-N-phenylacetamide has shown promise in materials science. Its aromatic rings and sulfur-containing functional groups make it a candidate for designing advanced polymers and coatings with enhanced thermal stability and mechanical properties. The compound's ability to form stable complexes with metals has also been explored for applications in catalysis and nanotechnology, aligning with the growing demand for sustainable and high-performance materials.

The synthesis of 2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-methyl-N-phenylacetamide typically involves multi-step organic reactions, including condensation, cyclization, and sulfanylation. Optimizing these processes is a key focus for researchers, as it impacts the compound's yield, purity, and scalability. Advances in green chemistry have also influenced its production, with efforts to reduce hazardous byproducts and improve energy efficiency. These developments are critical for meeting the increasing demand for environmentally friendly synthetic methods.

From a market perspective, the demand for 2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-methyl-N-phenylacetamide is driven by its versatility and potential applications. Pharmaceutical companies and research institutions are the primary consumers, utilizing it as a building block for drug discovery. The compound's CAS No. 899760-14-6 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Additionally, its unique structure has sparked interest in patent filings, highlighting its commercial value.

Safety and handling of 2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-methyl-N-phenylacetamide are essential considerations for laboratories and industrial settings. While it is not classified as a hazardous material, standard precautions for handling organic compounds should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Regulatory compliance, such as REACH and OSHA guidelines, ensures its safe use in research and manufacturing processes.

In conclusion, 2-({9-methoxy-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)-N-methyl-N-phenylacetamide (CAS No. 899760-14-6) is a compound of significant scientific and industrial interest. Its multifaceted applications in pharmaceuticals and materials science, combined with ongoing research into its properties, position it as a valuable asset in modern chemistry. As the fields of drug discovery and advanced materials continue to evolve, this compound is likely to play an increasingly prominent role in innovation and development.